3-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[5-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C17H17N9/c1-24-10-23-14-16(24)21-9-22-17(14)26-7-11-5-25(6-12(11)8-26)15-13(4-18)19-2-3-20-15/h2-3,9-12H,5-8H2,1H3
• InChI Key: KMLIYSCUVRTAGG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=CN=C5C#N
• Molecular Formula: C17H17N9
• Molecular Weight: 347.4 g/mol
• CAS No.: 2640878-68-6

Description

The compound 3-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile (CAS: 2640878-68-6, molecular formula: C₁₇H₁₇N₉, molecular weight: 347.38 g/mol) is a structurally complex molecule featuring three key components:

• A 9-methylpurine moiety, which is a hallmark of nucleoside analogs and kinase inhibitors.
• A bicyclic octahydropyrrolo[3,4-c]pyrrole system, a rigid scaffold that enhances stereochemical control and target binding.

This compound’s design suggests applications in medicinal chemistry, particularly in targeting purine-binding enzymes (e.g., kinases, GTPases) or receptors.

Biological Activity

The compound 3-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile is a complex organic molecule that has garnered attention for its potential biological activities. It features a unique structural arrangement that combines purine and pyrrolidine moieties, which may contribute to its pharmacological properties. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic implications, and relevant case studies.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{22}N_{8}O$, with a molecular weight of approximately 390.4 g/mol. The structure includes:

• A purine derivative which is known for its role in cellular processes.
• An octahydropyrrolo structure , contributing to its potential interactions with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including:

• Phosphoinositide 3-kinases (PI3K) : Inhibition of PI3K pathways can lead to significant therapeutic effects in cancer treatment due to their role in cell growth and metabolism.
• DNA Intercalation : Similar compounds have been shown to intercalate DNA, potentially leading to cytotoxic effects on cancer cells.

Biological Activity Overview

The following table summarizes the biological activities reported for similar compounds and their implications:

Activity	Description	References
Anticancer Activity	Induces apoptosis in various cancer cell lines (e.g., HCT116, MCF-7)
Antimicrobial Properties	Effective against Gram-positive bacteria such as MRSA
Neuroprotective Effects	Potential neuroprotective properties observed in related derivatives
Enzyme Inhibition	Modulates activity of kinases involved in signaling pathways

Case Studies

• Anticancer Efficacy : A study on triazolopyrimidine derivatives demonstrated significant antiproliferative activity against several cancer cell lines. The mechanisms included G0/G1 phase arrest and induction of apoptosis, suggesting that similar compounds may also exhibit these effects through analogous pathways .
• Antimicrobial Activity : Research indicated that certain derivatives showed strong antimicrobial effects against both planktonic and biofilm-forming bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This highlights the potential of the compound as an antimicrobial agent .
• Neuroprotective Studies : Investigations into related structures revealed neuroprotective properties, suggesting that the compound could be explored for treating neurodegenerative diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Hypothesized Activity
Target Compound	Octahydropyrrolo[3,4-c]pyrrole + Purine	Pyrazine-2-carbonitrile, 9-methylpurine	347.38	Kinase inhibition, nucleoside mimicry
Compound B	Octahydropyrrolo[3,4-c]pyrrole + Purine	1-Methylpyrazole-3-carbonyl, 2-methoxyethyl-purine	~380 (estimated)	Enhanced solubility (methoxyethyl), potential protease inhibition (carbonyl)
Compound C	Purine + Piperazine	2-Chlorophenyl, tetrahydro-2H-pyran, methylpiperazine	454.34	Improved bioavailability (piperazine), hydrophobic binding (chlorophenyl)
Compound 9a/9b	Pyrrolo[2,3-c]pyridine	Ethyl carboxylate, chloro substituent (9b)	~220 (estimated)	Polar interactions (carboxylate), halogen-mediated selectivity
Patent Compound D	Pyrrolo[2,3-e]triazolo-pyrazine	Cyclopentanecarbonitrile, ethyl group	~350 (estimated)	Rigid triazolo core for entropy-driven binding

Core Heterocyclic Systems

• Target Compound : The octahydropyrrolo[3,4-c]pyrrole core provides a bicyclic, saturated system that minimizes conformational flexibility, favoring entropic gains in target binding . This contrasts with Compound 9a/9b , which features a pyrrolo[2,3-c]pyridine system with aromatic pyridine nitrogen for hydrogen bonding.

Substituent Analysis

• Purine Modifications : The target compound’s 9-methylpurine group is a common ATP-binding site mimic. In contrast, Compound C uses a 2-chlorophenyl-tetrahydro-2H-pyran-purine hybrid, likely enhancing hydrophobic interactions with allosteric pockets.
• Functional Groups :
  • The pyrazine-2-carbonitrile in the target compound may act as a hydrogen-bond acceptor or participate in covalent bonding (via nitrile).
  • Compound B replaces this group with a 1-methylpyrazole-3-carbonyl moiety, which could engage in hydrogen bonding or amide-mediated interactions.
  • Compound 9a employs an ethyl carboxylate, improving solubility but reducing membrane permeability.

Physicochemical and Pharmacokinetic Properties

• Metabolic Stability : The saturated octahydropyrrolo[3,4-c]pyrrole in the target compound may reduce oxidative metabolism relative to aromatic systems like Patent Compound D .